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Compound of Interest

Benzenesulfonic acid
Compound Name:
monohydrate

Cat. No.: B032827

This guide provides an in-depth overview of the safety and handling protocols for
benzenesulfonic acid monohydrate, tailored for researchers, scientists, and professionals in
drug development. The information is compiled from various safety data sheets (SDS) to
ensure a comprehensive understanding of the substance's properties and associated hazards.

Hazard Identification and Classification

Benzenesulfonic acid monohydrate is classified as a hazardous substance. It is harmful if
swallowed, in contact with skin, or if inhaled.[1] It causes severe skin burns and eye damage.

[L1[2][3][4][5][6]
GHS Hazard Statements:

o H302: Harmful if swallowed.[1][6][7]

H312: Harmful in contact with skin.[1]

H332: Harmful if inhaled.[1]

H314: Causes severe skin burns and eye damage.[1][2][5][6]

H290: May be corrosive to metals.[5][7]

Signal Word: Danger[1][2][5]
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Physical and Chemical Properties

Benzenesulfonic acid monohydrate is a white to orange, deliquescent solid, often appearing
as crystals or a waxy solid.[8][9] It is soluble in water and alcohol.[9][10]

Property Value Source(s)
Molecular Formula CeHe03S-H20 [1][8]
Molecular Weight 176.19 g/mol [1][8]
Physical State Solid [1107]
Melting Point 42-59°C [11[81[11][12]
Flash Point >110°C (>230°F) [1][5]
Density 1.32 g/cm3 [11181I9]

Soluble in water and alcohal;
Solubility slightly soluble in benzene; [9][10]

insoluble in diethyl ether.

pKa -2.8 [10]

Toxicological Information

The primary routes of exposure are inhalation, eye contact, skin contact, and ingestion.[1] The
substance is destructive to the tissues of mucous membranes and the upper respiratory tract.

Toxicity Measure Value Species Source(s)

Acute Oral Toxicity

890 - 1410 mg/k Rat 4][13
(LD50) g/kg [4][13]
Acute Dermal Toxicity -
1,100 mg/kg (Not Specified)
(LD50)
) 1.5 mg/L (4h, -~
Inhalation (LC50) ] (Not Specified)
dust/mist)
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Health Effects:

Skin Contact: May result in inflammation, itching, scaling, reddening, blistering, pain, or
dryness.[1] Causes severe skin burns.[2][4]

o Eye Contact: May cause redness, pain, or severe eye damage.[1] It can cause irreversible
eye damage and blindness.[4]

 Inhalation: May cause irritation of the lungs and respiratory system.[1] Inhalation of corrosive
fumes can lead to coughing, choking, and potentially fatal pulmonary edema.[4]

e Ingestion: Harmful if swallowed.[2] It can cause severe burns of the mouth, throat, and
stomach.[4][6]

Handling and Storage Protocols

Handling:

Work under a chemical fume hood.

e Use only in a well-ventilated area.[1][11]

¢ Avoid contact with skin, eyes, and clothing.[1][2][11]
e Avoid breathing dust, fumes, or spray.[1][11]

e Minimize dust generation and accumulation.[1][11]

e Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke when using this
product.[1][7]

e Ground all equipment containing the material.[13]
o Keep away from sources of ignition.[1][11]
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]
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» Keep away from incompatible substances such as strong oxidizing agents.[1][2]

o Store locked up.[1][3]

e The substance is hygroscopic; store under an inert gas to protect from moisture.[6][7]
Exposure Controls and Personal Protection
Engineering Controls:

¢ Provide exhaust ventilation or other engineering controls to keep airborne concentrations of
vapors below their respective threshold limit values.[13]

o Ensure that eyewash stations and safety showers are proximal to the workstation location.[4]
[13]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection.[1] Tightly fitting safety goggles are recommended.[4][6][11] A face shield may be
appropriate in some workplaces.[1][4][13]

o Skin Protection: Wear impervious gloves and protective clothing.[1][13] A complete suit
protecting against chemicals and a chemical-resistant apron may be necessary.[4][5]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH- or CEN-certified respirator.[1][11]

Emergency Procedures

First Aid Measures:

» General Advice: Immediately remove any contaminated clothing.[1] Move out of the
dangerous area and consult a physician, showing them the safety data sheet.[1][5]

 Inhalation: Move the person to fresh air.[1][11] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration.[1][11] Seek immediate medical attention.[1][13]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://aksci.com/sds/M017_SDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-benzene-sulphonic-acid-CASNO-98-11-01818-EN.aspx
https://aksci.com/sds/M017_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1614836&productDescription=BENZENESULFONIC+ACID+94%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/12635
https://www.tcichemicals.com/IN/en/p/B0030
https://www.oxfordlabfinechem.com/msds/BENZENE%20SULPHONIC%20ACID.pdf
https://www.actylislab.com/msds/Benzene%20sulphonic%20acid.pdf
https://www.oxfordlabfinechem.com/msds/BENZENE%20SULPHONIC%20ACID.pdf
https://aksci.com/sds/M017_SDS.pdf
https://www.actylislab.com/msds/Benzene%20sulphonic%20acid.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/12635
https://www.echemi.com/sds/benzenesulfonic-acid-monohydrate-pd180713123642.html
https://aksci.com/sds/M017_SDS.pdf
https://www.actylislab.com/msds/Benzene%20sulphonic%20acid.pdf
https://www.oxfordlabfinechem.com/msds/BENZENE%20SULPHONIC%20ACID.pdf
https://aksci.com/sds/M017_SDS.pdf
https://www.oxfordlabfinechem.com/msds/BENZENE%20SULPHONIC%20ACID.pdf
https://www.actylislab.com/msds/Benzene%20sulphonic%20acid.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1044795872_BenzeneSulphonicAcid-CASNO-98-11-3-MSDS.pdf
https://aksci.com/sds/M017_SDS.pdf
https://www.echemi.com/sds/benzenesulfonic-acid-monohydrate-pd180713123642.html
https://aksci.com/sds/M017_SDS.pdf
https://aksci.com/sds/M017_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1044795872_BenzeneSulphonicAcid-CASNO-98-11-3-MSDS.pdf
https://aksci.com/sds/M017_SDS.pdf
https://www.echemi.com/sds/benzenesulfonic-acid-monohydrate-pd180713123642.html
https://aksci.com/sds/M017_SDS.pdf
https://www.echemi.com/sds/benzenesulfonic-acid-monohydrate-pd180713123642.html
https://aksci.com/sds/M017_SDS.pdf
https://www.oxfordlabfinechem.com/msds/BENZENE%20SULPHONIC%20ACID.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Seek immediate medical aid.[1]

o Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.[1]
Remove contact lenses if present and easy to do.[1][2] Seek immediate medical attention.[1]
[2][13]

e Ingestion: Do NOT induce vomiting.[1][2][13] Rinse mouth with water.[1][11] Never give
anything by mouth to an unconscious person.[1][11] Obtain immediate medical aid.[1]

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[1][2][11]

o Specific Hazards: During a fire, irritating and highly toxic gases such as carbon oxides and
sulfur oxides may be generated by thermal decomposition.[1][14] The material is
combustible.

o Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[1][2]

Accidental Release Measures:

e Personal Precautions: Wear appropriate protective equipment and keep unprotected
personnel away.[1] Ensure adequate ventilation and remove all sources of ignition.[1][11]
Avoid substance contact and inhalation of dust.

o Environmental Precautions: Prevent the product from entering drains, other waterways, or
soil.[1][11]

o Containment and Cleanup: Prevent further leakage if safe to do so.[1] For a solid spill,
sweep or vacuum up the material and place it into a suitable disposal container.[1] For a
liquid spill, absorb with inert material (e.g., dry earth, sand, clay) and place in a chemical
waste container.[2][13] Clean the affected area thoroughly. Consult local regulations for
disposal.[1]
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Logical Workflow for Spill Response
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Click to download full resolution via product page

Caption: Workflow for handling a benzenesulfonic acid monohydrate spill.
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Stability and Reactivity

o Chemical Stability: The product is stable under recommended storage temperatures and
pressures.[1][2][5]

» Conditions to Avoid: Avoid dust generation and exposure to moisture (hygroscopic).[1][6][7]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[1][2][5]

e Hazardous Decomposition Products: Thermal decomposition can produce carbon oxides and
sulfur oxides.[1][5][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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